3-(2-Methylsulfanylethyl)-1,3-benzothiazol-3-ium-2-amine;chloride

• IUPAC Name: 3-(2-methylsulfanylethyl)-1,3-benzothiazol-3-ium-2-amine;chloride
• InChI: InChI=1S/C10H12N2S2.ClH/c1-13-7-6-12-8-4-2-3-5-9(8)14-10(12)11;/h2-5,11H,6-7H2,1H3;1H
• InChI Key: OZJHXDANDSWYPC-UHFFFAOYSA-N
• Canonical SMILES: CSCC[N+]1=C(SC2=CC=CC=C21)N.[Cl-]
• Molecular Formula: C10H13ClN2S2
• Molecular Weight: 260.8 g/mol

Description

The compound “3-(2-Methylsulfanylethyl)-1,3-benzothiazol-3-ium-2-amine;chloride” is a complex organic molecule. It contains a benzothiazolium ring, which is a system containing a benzene ring fused to a thiazolium ring. The molecule also contains an amine group (-NH2) and a methylsulfanyl group (-SCH3), both of which are attached to the benzothiazolium ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzothiazolium ring is a rigid, planar structure, while the amine and methylsulfanyl groups may allow for some conformational flexibility.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The amine group might participate in reactions such as acid-base reactions or nucleophilic substitutions. The sulfur atom in the methylsulfanyl group could also be involved in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and boiling point.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed when working with this compound to minimize potential risks.

Future Directions

The study of benzothiazolium compounds is an active area of research due to their diverse biological activities. Future research could explore the potential applications of this compound in areas such as medicinal chemistry or material science.